molecular formula C17H16FN5O2 B2924166 N-(4-fluorobenzyl)-2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)acetamide CAS No. 1421443-96-0

N-(4-fluorobenzyl)-2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)acetamide

Cat. No. B2924166
CAS RN: 1421443-96-0
M. Wt: 341.346
InChI Key: HKMFBOHMQGWENU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorobenzyl)-2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)acetamide is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In

Scientific Research Applications

Anticancer Activity

Compounds with structural features similar to the one you mentioned have been studied for their anticancer properties. For instance, derivatives of fluoro substituted benzo[b]pyran, which share a similar fluorine substitution pattern, have been synthesized and tested against various human cancer cell lines, showing promising anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005). Another study focused on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, highlighting the potential of these compounds as anticancer agents (Al-Sanea et al., 2020).

Neuroinflammation Imaging

Novel pyrazolo[1,5-a]pyrimidines, which are structurally related to the compound , have been developed as ligands for the translocator protein 18 kDa (TSPO). These compounds have been evaluated for their potential to serve as biomarkers in neuroinflammatory processes through in vitro studies and in vivo positron emission tomography (PET) imaging in rodent models of neuroinflammation. Their subnanomolar affinity for TSPO and successful application in PET imaging highlight their utility in studying neuroinflammatory conditions (Damont et al., 2015).

Antioxidant Activity

Research into coordination complexes constructed from pyrazole-acetamide derivatives, including studies on their self-assembly processes and antioxidant activities, provides insights into the potential of these compounds for biological applications. These complexes have shown significant antioxidant activity, suggesting their utility in various oxidative stress-related conditions (Chkirate et al., 2019).

Synthetic Methodology and Biological Evaluation

Further studies on pyrazolo[3,4-d]pyrimidine analogues of antitumor agents and other novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have contributed to the development of compounds with anti-inflammatory activity, showcasing the versatility of these chemical scaffolds in generating biologically active molecules (Taylor & Patel, 1992); (Sunder & Maleraju, 2013).

properties

IUPAC Name

N-[(4-fluorophenyl)methyl]-2-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)oxyacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16FN5O2/c1-12-21-15(23-8-2-7-20-23)9-17(22-12)25-11-16(24)19-10-13-3-5-14(18)6-4-13/h2-9H,10-11H2,1H3,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKMFBOHMQGWENU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CC(=N1)OCC(=O)NCC2=CC=C(C=C2)F)N3C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16FN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorobenzyl)-2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.